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methoxybenzoyl)oxy)succinic acid

Cat. No.: B070688 Get Quote

An In-depth Technical Guide on (2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic Acid

CAS Number: 191605-10-4

Abstract
This technical guide provides a comprehensive overview of (2S,3S)-2,3-Bis((4-
methoxybenzoyl)oxy)succinic acid, a prominent chiral resolving agent. The document is

intended for researchers, scientists, and professionals in the field of drug development and fine

chemical synthesis. It covers the compound's physicochemical properties, its primary

application in the chiral resolution of racemic amines, a general experimental protocol for this

application, and a visualization of the experimental workflow. While the guide aims to be

thorough, it is important to note the limited availability of specific quantitative data and detailed

synthesis protocols in the public domain.

Introduction
(2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic acid, also known by synonyms such as

(+)-Di-p-anisoyltartaric acid, is a derivative of tartaric acid. Its significance in the chemical and

pharmaceutical industries stems from its utility as a chiral resolving agent. The separation of

enantiomers from a racemic mixture is a critical process in the synthesis of many active

pharmaceutical ingredients (APIs), as enantiomers of a chiral drug often exhibit different

pharmacological activities and toxicological profiles. This compound facilitates the separation of
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enantiomers by forming diastereomeric salts with different physical properties, which can then

be separated by conventional techniques.

Physicochemical Properties
The key physicochemical properties of (2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic
acid are summarized in the table below. This data is essential for its handling, storage, and

application in experimental settings.

Property Value

CAS Number 191605-10-4

Molecular Formula C₂₀H₁₈O₁₀

Molecular Weight 418.35 g/mol

Appearance White to off-white crystalline powder

Melting Point 168-172 °C

Solubility

Soluble in Dimethyl Sulfoxide (DMSO),

methanol, and ethyl acetate; slightly soluble in

water.

Optical Rotation
Specific rotation is dependent on the solvent

and concentration.

Purity (typical) ≥99.0% (by HPLC)

Core Application: Chiral Resolution of Racemic
Amines and Amino Alcohols
The principal application of (2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic acid is in the

separation of enantiomers of racemic amines and amino alcohols. This process is a

cornerstone of stereoselective synthesis in the pharmaceutical industry.

Principle of Diastereomeric Salt Formation
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Chiral resolution using this agent is based on the formation of diastereomeric salts. The

process involves the reaction of the racemic mixture of a base (e.g., an amine) with a single

enantiomer of the acidic resolving agent. The resulting products are two diastereomeric salts.

Unlike the original enantiomers, these diastereomers have different physicochemical

properties, most notably, different solubilities in a given solvent system. This disparity in

solubility allows for their separation through fractional crystallization.

Experimental Protocol: A General Guideline
The following protocol outlines the general steps for the chiral resolution of a racemic amine. It

is crucial to note that the optimal conditions, including solvent, temperature, and stoichiometry,

must be determined empirically for each specific substrate.

Dissolution and Salt Formation:

Dissolve the racemic amine in a suitable solvent (e.g., methanol, ethanol).

In a separate vessel, dissolve 0.5 to 1.0 equivalent of (2S,3S)-2,3-Bis((4-
methoxybenzoyl)oxy)succinic acid in the same solvent, applying gentle heat if

necessary.

Slowly add the resolving agent solution to the amine solution with continuous stirring.

Crystallization:

Allow the mixture to cool gradually to room temperature to induce the crystallization of the

less soluble diastereomeric salt.

To maximize the yield, the mixture can be further cooled in an ice bath.

Isolation and Purification:

Collect the crystalline precipitate by vacuum filtration.

Wash the crystals with a small amount of the cold crystallization solvent to remove the

mother liquor, which contains the more soluble diastereomer.

The enantiomeric purity of the isolated salt can be enhanced through recrystallization.
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Liberation of the Free Enantiomer:

Dissolve the purified diastereomeric salt in water.

Add a base (e.g., NaOH) to deprotonate the amine, thereby liberating the free enantiomer.

Extract the desired enantiomer using an appropriate organic solvent.

Quantitative Data on Chiral Resolution
While it is established that derivatives of tartaric acid are effective in resolving various amines,

specific quantitative data for the use of (2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic
acid is not extensively available in peer-reviewed literature. A patent for the synthesis of

Apremilast mentions the use of (R,R)-di-p-toluoyl-tartaric acid, a similar resolving agent, to

achieve a high yield and an enantiomeric purity of over 99% for the key chiral intermediate.[1] It

is reasonable to expect that (2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic acid can

achieve high enantiomeric excess (>99%) under optimized conditions.[2]

Synthesis
A detailed, step-by-step protocol for the synthesis of (2S,3S)-2,3-Bis((4-
methoxybenzoyl)oxy)succinic acid is not readily found in publicly accessible scientific

journals. The general synthetic route involves the esterification of (2S,3S)-tartaric acid with p-

anisoyl chloride.

Potential Therapeutic Applications
There is preliminary information suggesting that derivatives of tartaric acid are being

investigated for their antischistosomal activity. Schistosomiasis is a parasitic disease for which

new therapeutic options are needed. However, at present, there are no detailed studies or data

available in the public domain specifically linking (2S,3S)-2,3-Bis((4-
methoxybenzoyl)oxy)succinic acid to this application.

Visualizing the Experimental Workflow and Logical
Relationships
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To provide a clear understanding of the processes involved, the following diagrams created

using the DOT language illustrate the chiral resolution workflow and the logical relationship of

diastereomeric salt formation.
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Caption: Chiral Resolution Experimental Workflow.
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Caption: Diastereomeric Salt Formation Logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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